![molecular formula C18H22N2O4S2 B2643989 2,5-dimethyl-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide CAS No. 899751-96-3](/img/structure/B2643989.png)
2,5-dimethyl-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide
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Description
2,5-dimethyl-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide, also known as QS11, is a small molecule inhibitor that has been extensively studied for its potential as an anti-cancer agent. The compound was first synthesized in 2009 and has since been the subject of numerous scientific studies to understand its mechanism of action and potential therapeutic applications.
Scientific Research Applications
Synthesis and Antimicrobial Evaluation
Research has synthesized new compounds by combining quinoline with the sulfonamide moiety to act as antimicrobial agents. Compounds have shown high activity against Gram-positive bacteria, demonstrating the potential of such molecular structures in developing new antimicrobial solutions (Biointerface Research in Applied Chemistry, 2019).
Molecular Structure and Kinetic Investigation
Studies on sterically hindered isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride have shed light on the molecular and electronic structure, providing insights into the compound's potential applications in medicinal chemistry and materials science (Journal of Molecular Structure, 2017).
Anticancer and Radioprotective Agents
The utility of benzenesulfonamide derivatives in synthesizing novel quinolines as possible anticancer and radioprotective agents has been explored. Certain compounds have shown interesting cytotoxic activity, suggesting their potential in cancer therapy (Arzneimittel-Forschung (Drug Research), 2008).
Pro-Apoptotic Effects in Cancer Cells
New sulfonamide derivatives have been synthesized and evaluated for their pro-apoptotic effects in cancer cells, indicating potential applications in developing cancer treatments (Journal of Enzyme Inhibition and Medicinal Chemistry, 2015).
Fluorescent Probes for Zinc Detection
The synthesis of a caged Zn2+ probe highlights the application of sulfonamide derivatives in developing sensitive fluorescent probes for zinc detection, crucial for studying zinc's role in biological systems (Inorganic Chemistry, 2008).
Anticancer Screening of Sulfonamide Derivatives
The in vitro anticancer screening of novel benzenesulfonamides has revealed some compounds' potential as carbonic anhydrase inhibitors, presenting a new approach to anticancer drug development (European Journal of Medicinal Chemistry, 2010).
properties
IUPAC Name |
2,5-dimethyl-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O4S2/c1-13-6-7-14(2)18(11-13)26(23,24)19-16-8-9-17-15(12-16)5-4-10-20(17)25(3,21)22/h6-9,11-12,19H,4-5,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHDAJEMMJHKOON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)S(=O)(=O)NC2=CC3=C(C=C2)N(CCC3)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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